![molecular formula C24H18ClN3OS2 B303732 2-[(2-chloro-10H-phenothiazin-10-yl)carbonyl]-5,6,7,8-tetrahydrothieno[2,3-b]quinolin-3-amine](/img/structure/B303732.png)
2-[(2-chloro-10H-phenothiazin-10-yl)carbonyl]-5,6,7,8-tetrahydrothieno[2,3-b]quinolin-3-amine
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Overview
Description
2-[(2-chloro-10H-phenothiazin-10-yl)carbonyl]-5,6,7,8-tetrahydrothieno[2,3-b]quinolin-3-amine, also known as CP-96,345, is a chemical compound that has been widely studied for its potential therapeutic effects. This compound belongs to the phenothiazine family and has been found to possess a variety of biochemical and physiological effects. In
Scientific Research Applications
2-[(2-chloro-10H-phenothiazin-10-yl)carbonyl]-5,6,7,8-tetrahydrothieno[2,3-b]quinolin-3-amine has been extensively studied for its potential therapeutic effects. It has been found to have anti-inflammatory, antipsychotic, and anticonvulsant properties. It has also been studied for its potential use in the treatment of Parkinson's disease, schizophrenia, and bipolar disorder.
Mechanism of Action
The exact mechanism of action of 2-[(2-chloro-10H-phenothiazin-10-yl)carbonyl]-5,6,7,8-tetrahydrothieno[2,3-b]quinolin-3-amine is not fully understood. However, it is believed to act as a dopamine D1 receptor antagonist and a serotonin 5-HT2 receptor antagonist. It may also have an effect on the GABAergic system, which is involved in the regulation of anxiety and seizures.
Biochemical and Physiological Effects
This compound has been found to have a variety of biochemical and physiological effects. It has been shown to decrease the release of dopamine and increase the release of acetylcholine in the brain. It also has an effect on the levels of other neurotransmitters such as serotonin and GABA. This compound has been found to have anti-inflammatory effects by decreasing the production of pro-inflammatory cytokines. It has also been shown to have antipsychotic and anticonvulsant effects.
Advantages and Limitations for Lab Experiments
One advantage of using 2-[(2-chloro-10H-phenothiazin-10-yl)carbonyl]-5,6,7,8-tetrahydrothieno[2,3-b]quinolin-3-amine in lab experiments is its well-characterized pharmacological profile. It has been extensively studied and its mechanism of action is well understood. However, one limitation is that it is not very selective and can interact with multiple receptors in the brain. This can make it difficult to determine the specific effects of this compound on a particular receptor.
Future Directions
There are several future directions for research on 2-[(2-chloro-10H-phenothiazin-10-yl)carbonyl]-5,6,7,8-tetrahydrothieno[2,3-b]quinolin-3-amine. One area of interest is its potential use in the treatment of Parkinson's disease. This compound has been shown to have neuroprotective effects in animal models of Parkinson's disease. Another area of interest is its potential use in the treatment of schizophrenia. This compound has been found to have antipsychotic effects and may be useful in treating the positive symptoms of schizophrenia. Further research is also needed to determine the specific effects of this compound on different receptors in the brain. This could lead to the development of more selective compounds with fewer side effects.
Synthesis Methods
The synthesis of 2-[(2-chloro-10H-phenothiazin-10-yl)carbonyl]-5,6,7,8-tetrahydrothieno[2,3-b]quinolin-3-amine involves the condensation of 2-chlorophenothiazine-10-carboxylic acid with 5,6,7,8-tetrahydro-3-(2-thienyl)quinoline-4-one in the presence of a dehydrating agent such as thionyl chloride. The resulting product is then reduced to form this compound.
properties
Molecular Formula |
C24H18ClN3OS2 |
---|---|
Molecular Weight |
464 g/mol |
IUPAC Name |
(3-amino-5,6,7,8-tetrahydrothieno[2,3-b]quinolin-2-yl)-(2-chlorophenothiazin-10-yl)methanone |
InChI |
InChI=1S/C24H18ClN3OS2/c25-14-9-10-20-18(12-14)28(17-7-3-4-8-19(17)30-20)24(29)22-21(26)15-11-13-5-1-2-6-16(13)27-23(15)31-22/h3-4,7-12H,1-2,5-6,26H2 |
InChI Key |
IQUQBAFWOLKDNW-UHFFFAOYSA-N |
SMILES |
C1CCC2=C(C1)C=C3C(=C(SC3=N2)C(=O)N4C5=CC=CC=C5SC6=C4C=C(C=C6)Cl)N |
Canonical SMILES |
C1CCC2=NC3=C(C=C2C1)C(=C(S3)C(=O)N4C5=CC=CC=C5SC6=C4C=C(C=C6)Cl)N |
Origin of Product |
United States |
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